Cas no 177206-69-8 ((2R)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride)

• Product Name: (2R)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride
• CAS No: 177206-69-8
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD06659381
• CID: 112557
• PubChem ID: 2761956
• Update Time: 2025-06-08

(2R)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Proline,2-(2-propenyl)-, hydrochloride (9CI)
• (R)-
• (R)-ALPHA-ALLYLPROLINE HCL,
• (R)-α-Allylproline·HCl
• (S)-alpha-allyl-proline-HCl
• 2-oxa-7-azaspiro[3.5]nonane 2,2,2-trifluoroacetate
• (R)-2-allylpyrrolidine-2-carboxylic acid hydrochloride
• (R)-Alpha-Allyl-ProHCl
• (R)-a-Allylproline·HCl
• α-allyl-l-proline hydrochloride
• (r)-α-allyl-proline hydrochloride
• (2R)-2-allyl-2-pyrrolidinecarboxylic acid hydrochloride
• α-Allyl-L-proline hydrochloride, (R)-2-Allyl-2-pyrrolidinecarboxylic acid hydrochloride
• (R)--ALLYL-PROLINE HYDROCHLORIDE
• (R)-alpha-Allyl-proline hydrochloride
• (R)-a-AllylprolineHCl
• (2R)-2-prop-2-enylpyrrolidine-2-carboxylic acid;hydrochloride
• L-Proline, 2-(2-propenyl)-, hydrochloride (9CI)
• (R)-alpha-Allylproline . HCl
• (R)-2-Allyl-2-pyrrolidinecarboxylic acid hydrochloride
• (2R)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride
• (R)-a-Allyl-proline hydrochloride
• (2R)-2-allylproline;hydrochloride
• (2R)
• (R)-a-Allylproline.hcl
• 177206-69-8
• (R)-Alpha-allyl-proline HCl
• CS-M0478
• AKOS037650219
• (R)-Alpha-allyl-proline, HCl
• CS-14474
• MFCD06659381
• J-011261
• (R)- alpha -Allyl-proline hydrochloride
• (R)-α-Allylproline·HCl≥ 98% (HPLC)
• (R)-alpha-Allylproline.HCl
• (2R)-2-(PROP-2-EN-1-YL)PYRROLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE

• MDL： MFCD06659381
• Inchi： 1S/C8H13NO2.ClH/c1-2-4-8(7(10)11)5-3-6-9-8;/h2,9H,1,3-6H2,(H,10,11);1H/t8-;/m0./s1
• InChI Key： DIYYEOOBZVTROL-QRPNPIFTSA-N
• SMILES： Cl.OC([C@]1(CC=C)CCCN1)=O

Computed Properties

• Exact Mass: 191.07100
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Experimental Properties

• PSA: 49.33000
• LogP: 1.90010

(2R)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：1-10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride

Introduction to (2R)-2-allylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 177206-69-8)

(2R)-2-allylpyrrolidine-2-carboxylic acid hydrochloride, identified by its CAS number 177206-69-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various chemical and biological studies.

The structural motif of (2R)-2-allylpyrrolidine-2-carboxylic acid hydrochloride features a chiral center at the 2-position of the pyrrolidine ring, which is crucial for its pharmacological properties. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the precise control of stereochemical purity essential for therapeutic efficacy and safety. The (R)-configuration at the chiral center contributes to the unique pharmacophore of this compound, influencing its interaction with biological targets.

In recent years, there has been a growing interest in exploring novel scaffolds for drug discovery, particularly those derived from natural product-inspired structures. Pyrrolidine derivatives are known for their versatility in mimicking bioactive molecules found in nature. The allyl group attached to the pyrrolidine ring introduces additional functionalization possibilities, allowing for further chemical modifications that can tailor the biological activity of the compound. This flexibility has made (2R)-2-allylpyrrolidine-2-carboxylic acid hydrochloride a valuable starting point for designing new therapeutic agents.

One of the most promising areas of research involving (2R)-2-allylpyrrolidine-2-carboxylic acid hydrochloride is its potential as a precursor in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug development, aiming to modulate metabolic pathways or signal transduction processes. Studies have shown that pyrrolidine derivatives can effectively interact with various enzymes by occupying their active sites or binding to allosteric sites. The (R)-configuration at the chiral center appears to enhance binding affinity and selectivity, which are critical factors for developing potent and selective inhibitors.

Moreover, the hydrochloride salt form of this compound improves its pharmacokinetic properties, including solubility in water and stability under different conditions. These characteristics are essential for formulating drugs that can be administered orally or intravenously, ensuring better bioavailability and therapeutic efficacy. The enhanced solubility also facilitates its use in high-throughput screening assays, where rapid dissolution and interaction with biological targets are required.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, aiding in the rational design of drug candidates. Molecular docking studies have been performed using (2R)-2-allylpyrrolidine-2-carboxylic acid hydrochloride as a scaffold to identify potential binding pockets on target enzymes. These studies have revealed promising interactions with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of (2R)-2-allylpyrrolidine-2-carboxylic acid hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity throughout the synthetic process. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds more efficiently, reducing costs and improving scalability for industrial applications.

In conclusion, (2R)-2-allylpyrrolidine-2-carboxylic acid hydrochloride (CAS No. 177206-69-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its chiral nature, combined with the presence of an allyl group, offers versatility in drug design and development. The enhanced solubility provided by its hydrochloride salt form further improves its suitability for various applications in medicinal chemistry and biotechnology. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.